2-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide

• Molecular Formula: C19H13FN4O2S
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 2-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C19H13FN4O2S/c20-13-6-8-14(9-7-13)22-16(25)11-27-19-23-17(12-4-2-1-3-5-12)15(10-21)18(26)24-19/h1-9H,11H2,(H,22,25)(H,23,24,26)
• InChI Key: PDGSTWKLOBCDMD-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=C(C(=O)N=C(N2)SCC(=O)NC3=CC=C(C=C3)F)C#N

Description

2-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is a sulfonamide derivative that has been synthesized using various methods, and has shown promising results in preclinical studies.

Mechanism of Action

The exact mechanism of action of 2-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes that are involved in the progression of cancer and neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide has biochemical and physiological effects on the body. This compound has been shown to inhibit the growth of cancer cells, and has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide in lab experiments is its potential to inhibit the growth of cancer cells and improve cognitive function. However, there are certain limitations to using this compound in lab experiments, such as its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide. One potential direction is to further investigate its potential use in the treatment of Alzheimer's disease, as it has shown promising results in animal models. Another direction is to study its potential use in combination therapy for cancer treatment, as it has been shown to have synergistic effects with certain chemotherapy drugs. Further studies are also needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide has been achieved using different methods. One of the most common methods involves the reaction of 4-chloro-6-phenylpyrimidine-5-carbonitrile with 4-fluoroaniline in the presence of a base, followed by the reaction with thioacetic acid. The resulting product is then subjected to further reactions to obtain the final compound.

Scientific Research Applications

2-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide has been extensively studied for its potential applications in the field of medicine. It has been shown to have anticancer properties, and has been tested in various cancer cell lines. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, which is a key enzyme involved in the progression of the disease.